3-chloro-4-{[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(2,5-dimethylpyrazol-3-yl)methanone
• InChI: InChI=1S/C17H21ClN4O2/c1-12-9-15(21(2)20-12)17(23)22-7-4-13(5-8-22)11-24-16-3-6-19-10-14(16)18/h3,6,9-10,13H,4-5,7-8,11H2,1-2H3
• InChI Key: KLFNXUVHSRUVPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N2CCC(CC2)COC3=C(C=NC=C3)Cl)C
• Molecular Formula: C17H21ClN4O2
• Molecular Weight: 348.8 g/mol

Description

The compound is a complex organic molecule that includes a pyrazole ring and a piperidine ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring including two nitrogen atoms. Piperidines are a class of organic compounds with a six-membered ring containing one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The pyrazole ring and the piperidine ring would be key structural features.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present. Pyrazoles can undergo a variety of reactions, including substitutions and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the pyrazole and piperidine rings could influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, many pyrazole derivatives have been studied for their biological activity, and their mechanisms of action often involve interactions with biological targets.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This could include wearing protective gloves and eyewear, and avoiding inhalation or contact with skin.

Future Directions

The future research directions would likely involve further exploration of the synthesis, properties, and potential applications of this compound. Pyrazoles and piperidines are both areas of active research due to their presence in many biologically active compounds.